Cas no 7101-31-7 (Methyl Diselenide)

• Product Name: Methyl Diselenide
• CAS No: 7101-31-7
• MF: C₂H₆Se₂
• MW: 187.989038944244
• MDL: MFCD00008254
• CID: 47211
• PubChem ID: 87558793
• Update Time: 2025-10-29

Methyl Diselenide Chemical and Physical Properties

Names and Identifiers

• Dimethyldiselenide
• (methyldiselanyl)methane
• Methyl Diselenide
• Methyldiselenide (6CI,7CI,8CI)
• Dimethyl diselenide
• Diselenide, dimethyl
• (CH3Se)2
• 1,2-Dimethyldiselane
• VLXBWPOEOIIREY-UHFFFAOYSA-N
• C2H6Se2
• Diselenobismethane
• Methyl diselenide, 8CI
• 1,2-Dimethyldiselane #
• Dimethyl diselenide, 96%
• Diselenide, dimethyl(9CI)
• U195
• D3290
• A837049
• 101D317
• Dimethyldiselenide,97%

• MDL： MFCD00008254
• Inchi： 1S/C2H6Se2/c1-3-4-2/h1-2H3
• InChI Key： VLXBWPOEOIIREY-UHFFFAOYSA-N
• SMILES： [Se](C)[Se]C

Computed Properties

• Exact Mass: 189.88000
• Monoisotopic Mass: 189.879994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.987 g/mL at 25 °C(lit.)
• Melting Point: -82°C(lit.)
• Boiling Point: 155°C(lit.)
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• Refractive Index: n20/D 1.6388(lit.)
• Water Partition Coefficient: Reacts with water.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong acids.
• PSA: 0.00000
• LogP: 0.40600
• Solubility: Not available
• Sensitiveness: Air & Moisture Sensitive

Methyl Diselenide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226-H300+H310+H330-H373-H410
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P262-P264-P270-P271-P273-P280-P284-P301+P310+P330-P302+P352+P310+P361+P364-P304+P340+P310-P314-P391-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2929 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25
• Safety Instruction： S23-S36/37/39-S45-S61-S60-S28A-S20/21
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R23/25; R33; R50/53
• Storage Condition：0-6°C
• HazardClass：6.1
• PackingGroup：II
• Packing Group：II
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organoselenium compounds Diselenides

Additional information on Methyl Diselenide

Methyl Diselenide (CAS No. 7101-31-7): Properties, Applications, and Emerging Trends

Methyl Diselenide (CAS No. 7101-31-7), also known as dimethyl diselenide, is an organoselenium compound with the chemical formula (CH₃)₂Se₂. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including organic synthesis, materials science, and biomedical research. Researchers and industry professionals are increasingly interested in methyl diselenide uses and its role in sustainable chemistry.

The molecular structure of Methyl Diselenide consists of two selenium atoms bridged by a diselenide bond (–Se–Se–) with methyl groups attached to each selenium. This configuration gives the compound distinct reactivity patterns, making it valuable for selenium-based catalysis and as a precursor for other organoselenium compounds. The growing interest in green chemistry alternatives has further highlighted the importance of selenium-containing compounds like dimethyl diselenide.

One of the most notable properties of Methyl Diselenide is its role in selenium-mediated organic reactions. It serves as a versatile reagent in the synthesis of selenium-containing heterocycles, which are crucial in pharmaceutical development. Recent studies have explored its potential in antioxidant applications, as selenium is known to play a vital role in biological systems. This has led to increased searches for methyl diselenide in drug discovery and selenium biochemistry.

In materials science, Methyl Diselenide has been investigated for its use in semiconductor nanomaterials and thin-film deposition. With the rise of renewable energy technologies, researchers are examining selenium-based compounds for their optoelectronic properties. This aligns with the increasing online queries about selenium in solar cells and next-generation electronics.

The synthesis of Methyl Diselenide typically involves the reaction of methyl halides with selenium sources, following well-established protocols in organoselenium chemistry. However, newer, more sustainable methods are being developed to reduce environmental impact, reflecting the broader trend toward eco-friendly chemical synthesis. Industry professionals frequently search for methyl diselenide synthesis methods and selenium compound production.

Safety and handling of Methyl Diselenide require standard laboratory precautions, as with many organoselenium compounds. Proper ventilation and personal protective equipment are recommended. While not classified as highly hazardous, its handling guidelines are often searched under terms like methyl diselenide safety data and organoselenium handling.

Market trends indicate a steady demand for Methyl Diselenide, particularly in research and specialty chemical sectors. The compound's niche applications in catalysis and material science contribute to its commercial relevance. Online discussions often revolve around buy methyl diselenide and selenium compound suppliers, highlighting its importance in scientific procurement.

Future research directions for Methyl Diselenide may explore its potential in biomedical imaging and therapeutic agents, given selenium's biological significance. The compound's role in sustainable chemistry initiatives also positions it as a subject of ongoing investigation, aligning with global interest in green chemical alternatives.

In summary, Methyl Diselenide (CAS No. 7101-31-7) represents an important organoselenium compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, combined with growing interest in selenium chemistry and sustainable materials, ensure its continued relevance in research and industrial applications. As scientific inquiry progresses, new uses for this versatile compound are likely to emerge, further solidifying its position in modern chemistry.